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Introduction

Oxythioquinox, also known by its chemical name 6-methyl-1,3-dithiolo[4,5-b]Jquinoxalin-2-one
and the trade name Chinomethionat, is a synthetic compound belonging to the quinoxaline
class of chemicals.[1] Historically, it has been utilized in agriculture as a fungicide, acaricide,
and insecticide.[1] As a non-systemic, contact fungicide, Oxythioquinox exhibits both protective
and curative properties against a range of fungal pathogens, most notably powdery mildew.[1]
[2] Its application has been discontinued in many regions, including the United States and the
European Union, due to toxicological concerns.[3] This technical guide provides an in-depth
overview of Oxythioquinox, focusing on its chemical properties, fungicidal mode of action, and
relevant experimental protocols for its evaluation.

Chemical and Physical Properties

Oxythioquinox is a yellow crystalline solid with a molecular formula of C10HsN20S:2 and a
molecular weight of 234.3 g/mol .[3] It has low aqueous solubility and is relatively stable under
normal conditions, though it undergoes hydrolysis in alkaline media.[1][3]
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Property Value Reference

) 6-methyl-1,3-dithiolo[4,5-
Chemical Name _ _ [4]
b]quinoxalin-2-one

Oxythioquinox,
Common Names Chinomethionat, [4]

Quinomethionate

CAS Number 2439-01-2 [1]
Molecular Formula C10HsN20S:2 [11[3]
Molecular Weight 234.3 g/mol [3]
Appearance Yellow crystals [3]
Solubility Low in water [1]

. Relatively stable, hydrolyzes in
Stability ) ] [3]
alkaline media

Synthesis of Oxythioquinox

The commercial synthesis of Oxythioquinox (Chinomethionat) is achieved through the
condensation reaction of 6-methylquinoxaline-2,3-dithiol with phosgene.[1][2] This reaction
forms the dithioloquinoxaline structure characteristic of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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